Cas no 1797536-81-2 (1-[1-(thiophen-2-yl)cyclopentanecarbonyl]-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine)

• Product Name: 1-[1-(thiophen-2-yl)cyclopentanecarbonyl]-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine
• CAS No: 1797536-81-2
• MF: C₂₁H₂₃N₃O₂S₂
• MW: 413.556222200394
• CID: 5405202
• Update Time: 2025-06-11

1-[1-(thiophen-2-yl)cyclopentanecarbonyl]-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine Chemical and Physical Properties

Names and Identifiers

• (1-thiophen-2-ylcyclopentyl)-[3-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]methanone
• 1-[1-(thiophen-2-yl)cyclopentanecarbonyl]-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine

• Inchi： 1S/C21H23N3O2S2/c25-20(21(8-1-2-9-21)17-6-4-11-28-17)24-10-3-5-15(13-24)18-22-23-19(26-18)16-7-12-27-14-16/h4,6-7,11-12,14-15H,1-3,5,8-10,13H2
• InChI Key： QWHKXQNDNBEFBJ-UHFFFAOYSA-N
• SMILES： C(C1(C2SC=CC=2)CCCC1)(N1CCCC(C2=NN=C(C3C=CSC=3)O2)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-[1-(thiophen-2-yl)cyclopentanecarbonyl]-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine

Introduction to Compound with CAS No. 1797536-81-2 and Its Applications in Chemical Biology

Chemical entities play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. One such compound, identified by the CAS number 1797536-81-2, has garnered significant attention due to its unique structural and pharmacological properties. This compound, formally known as 1-[1-(thiophen-2-yl)cyclopentanecarbonyl]-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine, represents a fascinating intersection of heterocyclic chemistry and medicinal biology.

The molecular framework of this compound is characterized by its intricate arrangement of functional groups, including thiophene rings, cyclopentanone moieties, and a piperidine core. These structural elements contribute to its diverse biological activities, making it a promising candidate for further investigation in drug discovery. The presence of multiple aromatic systems not only enhances its chemical stability but also opens up possibilities for various interactions with biological targets.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The compound with CAS no. 1797536-81-2 has been explored for its potential in modulating key biological processes. Specifically, studies have indicated that it may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are often implicated in cancer and inflammatory diseases.

The< strong>1-[1-(thiophen-2-yl)cyclopentanecarbonyl]-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine molecule's ability to interact with these targets is attributed to its well-designed pharmacophore. The thiophene rings provide hydrophobic interactions, while the oxadiazole ring introduces a hydrogen bond donor/acceptor capability. This dual functionality is crucial for achieving high binding affinity and selectivity, which are essential criteria for any lead compound in drug development.

Advances in computational chemistry have enabled researchers to predict the binding modes and interactions of this compound with biological targets with remarkable accuracy. Molecular docking studies have revealed that it can bind effectively to the active sites of various enzymes, suggesting its potential as an inhibitor. These computational insights have guided experimental efforts, leading to the synthesis of more potent derivatives.

The< strong>5-(thiophen-3-yl)-1,3,4-oxadiazol moiety is particularly noteworthy for its role in enhancing the compound's bioactivity. Oxadiazole derivatives have been extensively studied for their antimicrobial and anti-inflammatory properties. When incorporated into a piperidine scaffold, as seen in this compound, it not only contributes to the overall pharmacological profile but also improves solubility and metabolic stability.

In vitro studies have demonstrated promising results regarding the< strong>1-[1-(thiophen-2-yl)cyclopentanecarbonyl]-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine's ability to modulate disease-related pathways. For instance, research has shown that it can inhibit the activity of certain kinases involved in tumor proliferation. Additionally, its interaction with other cellular components suggests potential applications in neuroprotective therapies.

The< strong>cyclopentanecarbonyl group at the 1-position of the piperidine ring adds another layer of complexity to the compound's structure. This moiety is known to enhance lipophilicity and improve membrane permeability, which are critical factors for drug absorption and distribution. Furthermore, it can participate in hydrogen bonding interactions with polar residues in protein targets, further enhancing binding affinity.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The integration of different heterocyclic systems requires careful planning and optimization to achieve high yields and purity. Recent advancements in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before.

The< strong>thiophen-based components of this molecule are particularly interesting from a chemical biology perspective. Thiophenes are known for their versatility in drug design due to their ability to adopt multiple conformations and interact with various biological targets. The presence of two thiophene rings in this compound not only enhances its structural complexity but also broadens its potential therapeutic applications.

Ongoing research aims to explore new derivatives of< strong>1-[1-(thiophen-2-yl)cyclopentanecarbonyl]-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine that may exhibit even greater efficacy and selectivity. By modifying specific functional groups or introducing new ones, researchers hope to uncover novel pharmacological properties that could lead to breakthroughs in treating various diseases.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design has accelerated the process of identifying promising candidates like this one. HTS allows researchers to rapidly test thousands of compounds against biological targets, while structure-based design leverages computational models to predict how small molecules will interact with proteins.

In conclusion, the compound with CAS no.< strong>1797536-81-2, specifically< strong>1-[1-(thiophen-2-yli)cyclopentanecarbonyl]-3-[5-(thiophen--3-yli)-1, 3, 4--oxadiazol--2-yli]pip erid ine, represents a significant advancement in medicinal chemistry. Its unique structural features, combined with promising preclinical results, make it a valuable asset in the quest for novel therapeutic agents. As research continues, we can expect further insights into its potential applications across various therapeutic areas.